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Compound of Interest
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CAS No.: 214217-86-4

Cat. No.: B1311709

Get Quote

Executive Summary
Orthohydroxyatorvastatin (2-hydroxyatorvastatin) is a pharmacologically active metabolite of

atorvastatin, formed predominantly by the cytochrome P450 3A4 (CYP3A4) isoenzyme. Unlike

many drug metabolites that are detoxification products, o-OH-atorvastatin retains HMG-CoA

reductase inhibitory activity equivalent to the parent compound, contributing approximately

70% of the circulating lipid-lowering activity in vivo.

This application note details the utility of o-OH-atorvastatin as a robust biomarker for CYP3A4

activity, a critical endpoint in Drug-Drug Interaction (DDI) profiling, and a necessary component

of safety assessments regarding statin-associated muscle symptoms (SAMS). We provide a

field-validated protocol for its generation, extraction, and quantification via LC-MS/MS,

emphasizing the control of the acid-lactone interconversion equilibrium which often confounds

experimental data.
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The Metabolic Pathway
Atorvastatin (Acid form) undergoes extensive first-pass metabolism.[1] The primary oxidative

pathway involves hydroxylation at the ortho and para positions of the phenyl ring.

Enzyme: CYP3A4 is the dominant catalyst (>85%), with a minor contribution from CYP3A5.

Kinetics: The reaction exhibits substrate inhibition kinetics, a critical factor when designing in

vitro incubation concentration ranges.

Bioactivity: Both o-OH and p-OH metabolites are active.[2] However, they are susceptible to

spontaneous and enzymatic (UGT-mediated) lactonization, forming inactive lactones that are

linked to myotoxicity.

Pathway Visualization
The following diagram illustrates the oxidative biotransformation and the critical acid-lactone

equilibrium.
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Figure 1: Metabolic pathway of Atorvastatin showing CYP3A4-mediated hydroxylation and the

competing lactonization pathway.[1][3][4]
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CYP3A4 Phenotyping
Because o-OH-atorvastatin formation is highly specific to CYP3A4 (with minimal CYP3A5

interference compared to other statins), it serves as a superior probe substrate for quantifying

CYP3A4 activity in complex matrices (e.g., Hepatocytes, Liver Microsomes).

Drug-Drug Interaction (DDI) Studies
Regulatory bodies (FDA/EMA) require evaluation of CYP3A4 inhibition/induction.

Perpetrator Studies: Atorvastatin is used as a victim drug. A decrease in the o-OH-ATS /

Atorvastatin ratio indicates CYP3A4 inhibition.

Transporter Interplay: Since Atorvastatin and its metabolites are substrates for OATP1B1,

quantifying the intracellular vs. extracellular ratio of o-OH-ATS helps distinguish metabolic

inhibition from transporter inhibition.

Experimental Protocol: Kinetic Profiling
Objective: Determine

and

for the formation of o-OH-atorvastatin in Human Liver Microsomes (HLM).

Materials & Reagents[2]
Enzyme Source: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein.

Substrate: Atorvastatin Calcium (Purity >98%).

Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4

U/mL G6PDH, 3.3 mM MgCl2).

Buffer: 100 mM Potassium Phosphate (KPi), pH 7.4.

Stop Solution: Ice-cold Acetonitrile (ACN) containing 100 nM Rosuvastatin (Internal

Standard). Note: Deuterated Atorvastatin-d5 is preferred if available.
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Incubation Workflow
This protocol uses a "self-validating" design where the linearity of metabolite formation is

confirmed before kinetic derivation.

Step 1: Preparation

Thaw HLMs on ice. Dilute to 0.5 mg/mL in KPi buffer.

Prepare Atorvastatin working stocks (range: 1 µM to 200 µM) in Methanol (keep organic

solvent <1% in final mix).

Step 2: Reaction

Pre-incubation: Mix 180 µL of diluted HLM with 10 µL of substrate in 1.5 mL tubes.

Equilibrate at 37°C for 5 min.

Initiation: Add 10 µL of pre-warmed NADPH system.

Incubation: Shake at 37°C for 10 minutes (Linear range).

Termination: Add 200 µL of Stop Solution (Ice-cold ACN + IS). Vortex immediately for 30s.

Step 3: Sample Prep

Centrifuge at 15,000 x g for 10 min at 4°C to pellet proteins.

Transfer 100 µL supernatant to LC vials.

Critical Step: Dilute 1:1 with water to match initial mobile phase (prevents peak broadening).

LC-MS/MS Analytical Conditions
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Parameter Setting

System UHPLC coupled to Triple Quadrupole MS

Column
C18 (e.g., Zorbax Eclipse Plus, 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
0-0.5 min: 35% B; 0.5-3.0 min: 35%->90% B;

3.0-4.0 min: 90% B

Flow Rate 0.4 mL/min

Ionization ESI Positive Mode

MRM Transitions:

Analyte Precursor (m/z) Product (m/z)
Collision Energy
(V)

Atorvastatin 559.3 440.2 25

o-OH-Atorvastatin 575.3 466.2 28

p-OH-Atorvastatin 575.3 440.2 30

Rosuvastatin (IS) 482.2 258.2 35

Data Analysis & Interpretation
Kinetic Modeling
Atorvastatin hydroxylation often follows substrate inhibition kinetics rather than classic

Michaelis-Menten. Use the following equation for curve fitting:

Where:

= Rate of metabolite formation (pmol/min/mg)
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= Substrate concentration

= Dissociation constant for the inhibitory complex

Representative Kinetic Data
The following values are representative ranges derived from literature (e.g., Jacobsen et al.,

Paine et al.) for validation purposes.

Parameter o-OH-Atorvastatin p-OH-Atorvastatin Note

(µM) 3.9 ± 1.2 1.4 ± 0.5
p-OH forms at lower

conc.

(pmol/min/mg) 4235 ± 500 14312 ± 1200
p-OH has higher

capacity

Ratio ~1.0 ~3.5
p-OH is the major

metabolite

Note: While p-OH-ATS has a higher Vmax, o-OH-ATS is often monitored specifically for

phenotyping due to its distinct elution profile and stability.

Workflow Visualization
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Figure 2: Step-by-step experimental workflow for in vitro kinetic profiling.

Troubleshooting & Best Practices
Acid-Lactone Interconversion:

Problem: Atorvastatin and its metabolites exist in equilibrium between the active acid

(open ring) and inactive lactone (closed ring). Low pH favors lactonization.
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Solution: Maintain all buffers at pH 7.4. Analyze samples within 24 hours. If storage is

needed, store at -80°C. Do not use acidic stop solutions (like TCA); use Acetonitrile.

Isomer Separation:

Problem: o-OH and p-OH isomers have identical mass (m/z 575.3).

Solution: They must be chromatographically separated.[2] The gradient described in

Section 4.3 typically elutes p-OH first, followed by o-OH, then the parent. Verify retention

times with authentic standards.

Substrate Depletion:

Ensure <10% substrate depletion during incubation to maintain "initial rate" conditions. If

depletion is >10%, reduce incubation time or protein concentration.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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